4-bromo-N-(2-hydroxyphenyl)-3-propoxybenzenesulfonamide

• Molecular Formula: C15H16BrNO4S
• Molecular Weight: 386.3 g/mol
• IUPAC Name: 4-bromo-N-(2-hydroxyphenyl)-3-propoxybenzenesulfonamide
• InChI: InChI=1S/C15H16BrNO4S/c1-2-9-21-15-10-11(7-8-12(15)16)22(19,20)17-13-5-3-4-6-14(13)18/h3-8,10,17-18H,2,9H2,1H3
• InChI Key: CCGIVFOWKYXOJW-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC=C2O)Br

Description

4-bromo-N-(2-hydroxyphenyl)-3-propoxybenzenesulfonamide, also known as BPPB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic effects. BPPB belongs to the class of sulfonamides, which are widely used as antibacterial agents. However, BPPB has been found to have a different mechanism of action and has been studied for its potential use in various diseases.

Mechanism of Action

4-bromo-N-(2-hydroxyphenyl)-3-propoxybenzenesulfonamide has been found to inhibit the activity of carbonic anhydrase IX (CAIX), which is overexpressed in various types of cancer cells. CAIX plays a role in regulating the pH of the tumor microenvironment, and its inhibition can lead to reduced tumor growth. This compound has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the breakdown of extracellular matrix proteins. Inhibition of MMPs can reduce the invasion and metastasis of cancer cells.
Biochemical and physiological effects:
This compound has been found to have various biochemical and physiological effects. In cancer cells, this compound can induce apoptosis and inhibit angiogenesis. Inflammation studies have shown that this compound can reduce the production of inflammatory cytokines and alleviate inflammation. In neurodegenerative disorders, this compound has been found to have neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 4-bromo-N-(2-hydroxyphenyl)-3-propoxybenzenesulfonamide in lab experiments include its potential therapeutic effects in various diseases and its specific mechanism of action. However, the limitations of using this compound include its low solubility and stability, which can affect its bioavailability and efficacy.

Future Directions

Future research on 4-bromo-N-(2-hydroxyphenyl)-3-propoxybenzenesulfonamide can focus on its potential use in combination therapies with other drugs for enhanced therapeutic effects. Further studies can also investigate the pharmacokinetics and pharmacodynamics of this compound to optimize its dosing and administration. Additionally, research can explore the use of this compound in other diseases, such as cardiovascular diseases and autoimmune disorders.

Synthesis Methods

The synthesis of 4-bromo-N-(2-hydroxyphenyl)-3-propoxybenzenesulfonamide involves the reaction of 4-bromo-3-nitrobenzenesulfonamide with 2-hydroxyanisole and propyl bromide in the presence of a base. The resulting product is then reduced using palladium on carbon to obtain this compound.

Scientific Research Applications

4-bromo-N-(2-hydroxyphenyl)-3-propoxybenzenesulfonamide has been studied for its potential use in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Inflammation studies have shown that this compound can reduce the production of inflammatory cytokines and alleviate inflammation. In neurodegenerative disorders, this compound has been found to have neuroprotective effects and can improve cognitive function.